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Compound of Interest

Compound Name: 4-Boronobenzenesulfonic acid

Cat. No.: B1290237 Get Quote

Technical Support Center: 4-
Boronobenzenesulfonic Acid
This technical support center provides best practices for the handling, storage, and

troubleshooting of 4-Boronobenzenesulfonic acid (also known as 4-sulfophenylboronic acid)

for researchers, scientists, and drug development professionals. The following information is

compiled from safety data sheets of structurally similar boronic acids and should be used as a

guide in conjunction with your institution's specific safety protocols.

Frequently Asked Questions (FAQs)
Q1: What is 4-Boronobenzenesulfonic acid and what are its primary hazards?

4-Boronobenzenesulfonic acid is an organoboron compound containing both a sulfonic acid

group and a boronic acid group. While specific hazard information for this compound is limited,

related boronic acids are known to cause skin and eye irritation.[1][2] Ingestion may be

harmful.[1] It is important to handle this compound with appropriate personal protective

equipment (PPE).

Q2: What are the proper storage conditions for 4-Boronobenzenesulfonic acid?

4-Boronobenzenesulfonic acid should be stored in a tightly closed container in a cool, dry,

and well-ventilated area.[3] Many boronic acids are moisture-sensitive and should be stored
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under an inert gas. For long-term stability, refrigeration is often recommended.[3]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

At a minimum, users should wear a laboratory coat, chemical-resistant gloves, and safety

goggles.[1][3] If there is a risk of generating dust, a NIOSH/MSHA approved respirator is

necessary. Work should be conducted in a chemical fume hood.

Q4: What materials are incompatible with 4-Boronobenzenesulfonic acid?

Strong oxidizing agents, strong acids, and strong bases are generally incompatible with boronic

acids.[3][4] Contact with these materials should be avoided to prevent potentially hazardous

reactions.

Q5: How should I dispose of 4-Boronobenzenesulfonic acid waste?

Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Leave the chemical in its original container if possible. Uncleaned

containers should be treated as the product itself.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound is

stored in a tightly sealed

container, in a cool, dry place,

and potentially under an inert

atmosphere to prevent

degradation from moisture.

Poor solubility in a non-polar

organic solvent

Intrinsic polarity of the

molecule due to the sulfonic

acid group.

Consider using more polar

organic solvents for

dissolution. Phenylboronic

acid, a related compound,

shows higher solubility in

ethers and ketones.[5]

Material has changed color or

appearance

Possible decomposition or

contamination.

Do not use the material.

Dispose of it according to your

institution's hazardous waste

guidelines and obtain a fresh

supply.

Skin or eye irritation after

handling

Direct contact with the

compound.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

and seek medical attention.[1]

[3] Always wear appropriate

PPE to prevent exposure.

Quantitative Data Summary
The following table summarizes key quantitative data for boronic acids that are structurally

related to 4-Boronobenzenesulfonic acid. This data is provided for reference and may not be

fully representative of 4-Boronobenzenesulfonic acid itself.
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Property Value Compound

Melting Point 256 - 263 °C p-Tolylboronic acid

287 - 292 °C 4-Bromophenylboronic acid[6]

326 - 330 °C 4-Iodophenylboronic acid[7]

Storage Temperature
2 - 8 °C (recommended for

some boronic acids)
(2-Formylphenyl)boronic acid

Room Temperature 4-Iodophenylboronic acid[7]

Solubility Soluble in Methanol 4-Iodophenylboronic acid[7]

Soluble in ether, THF, DMSO,

DMF, methanol
4-Bromophenylboronic acid[6]

Experimental Workflow & Handling Protocol
The following diagram outlines the recommended workflow for the safe handling and use of 4-
Boronobenzenesulfonic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

